Cas no 1178070-34-2 (N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride)

• Product Name: N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride
• CAS No: 1178070-34-2
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 4683658
• Update Time: 2025-06-10

N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylbenzyl)-2-(piperidin-4-yl)acetamide
• N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride
• T3933
• 4-piperidineacetamide, N-[(3-methylphenyl)methyl]-, hydrochloride

• Inchi： 1S/C15H22N2O/c1-12-3-2-4-14(9-12)11-17-15(18)10-13-5-7-16-8-6-13/h2-4,9,13,16H,5-8,10-11H2,1H3,(H,17,18)
• InChI Key： XFNZFSUKIPCHBT-UHFFFAOYSA-N
• SMILES： O=C(CC1CCNCC1)NCC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Topological Polar Surface Area: 41.1

Additional information on N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride

Introduction to N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide Hydrochloride (CAS No. 1178070-34-2)

N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride, identified by the chemical formula C₁₃H₁₇ClN₂O and assigned the CAS number 1178070-34-2, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of amides, characterized by its structural incorporation of a piperidine ring and a benzyl substituent, which contributes to its unique pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various therapeutic agents.

The< strong>N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride has garnered attention due to its potential applications in medicinal chemistry. The piperidine moiety is a common pharmacophore in drug design, known for its ability to modulate biological targets such as enzymes and receptors. Specifically, the 4-piperidinyl group enhances binding affinity and selectivity, which is crucial for developing drugs with minimal side effects. The presence of the 3-methylbenzyl group further influences the compound's electronic and steric properties, contributing to its overall pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride with various biological targets. Molecular docking studies have revealed that this compound exhibits promising binding affinity with enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its structural features make it a candidate for further derivatization to develop novel therapeutics targeting neurological disorders.

In the context of drug discovery, the synthesis of N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride involves multi-step organic reactions, including condensation, cyclization, and salt formation. The use of high-yielding synthetic routes ensures scalability for industrial production. Researchers have also explored greener methodologies to minimize environmental impact, employing catalytic systems that reduce waste and energy consumption. These innovations align with the broader trend toward sustainable pharmaceutical manufacturing.

The pharmacological evaluation of N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride has been conducted in preclinical studies, where it demonstrated notable biological activity. In vitro assays have shown that this compound inhibits the activity of certain kinases, which are pivotal in cancer signaling pathways. Furthermore, animal models have provided insights into its potential therapeutic effects on neurodegenerative diseases. These findings underscore the compound's significance as a lead molecule for further drug development.

The< strong>CAS No. 1178070-34-2 serves as a unique identifier for N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride, facilitating accurate documentation and regulatory compliance. Chemical databases and literature references utilize this number to ensure consistency in research and development efforts. As a result, researchers can easily access relevant information about its synthesis, properties, and applications without ambiguity.

The future prospects of N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride are promising, with ongoing studies exploring its mechanism of action and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and safety profiles. The integration of artificial intelligence in drug discovery is also anticipated to accelerate the development process by predicting optimal modifications based on structural data.

In conclusion, N-(3-Methylbenzyl)-2-piperidin-4-ylacetamide hydrochloride (CAS No. 1178070-34-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to contribute to the discovery of innovative treatments for various diseases.